Cas no 30369-01-8 (1,3,5-Triazin-2-amine,4,6-dipentyl-)

1,3,5-Triazin-2-amine,4,6-dipentyl- structure
30369-01-8 structure
Product Name:1,3,5-Triazin-2-amine,4,6-dipentyl-
CAS No:30369-01-8
MF:C13H24N4
MW:236.356462478638
CID:314752
Update Time:2024-01-28

1,3,5-Triazin-2-amine,4,6-dipentyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2-amine,4,6-dipentyl-
    • 1,3,5-Triazin-2-amine, 4,6-dipentyl-
    • Inchi: 1S/C13H24N4/c1-3-5-7-9-11-15-12(10-8-6-4-2)17-13(14)16-11/h3-10H2,1-2H3,(H2,14,15,16,17)
    • InChI Key: AGWRXXPUQGJAMZ-UHFFFAOYSA-N
    • SMILES: N1=C(CCCCC)N=C(CCCCC)N=C1N

Computed Properties

  • Exact Mass: 236.20032
  • Monoisotopic Mass: 236.200097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.7

Experimental Properties

  • Density: 1.001
  • Boiling Point: 420°Cat760mmHg
  • Flash Point: 237.3°C
  • Refractive Index: 1.519
  • PSA: 64.69
  • pka: 3.79±0.10(Predicted)
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